Cas no 1699053-97-8 (3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine)

3-(5-Bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine is a brominated heterocyclic compound featuring a thiophene-pyrazole core, which is of significant interest in medicinal and agrochemical research. The presence of a bromine substituent enhances its reactivity, making it a versatile intermediate for cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The ethyl and methyl groups contribute to its lipophilicity, potentially improving membrane permeability in biological applications. This compound’s structural complexity and functional group diversity make it valuable for synthesizing novel pharmacophores or ligands. Its well-defined molecular architecture ensures consistency in downstream derivatization, supporting its utility in high-precision chemical synthesis.
3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine structure
1699053-97-8 structure
Product Name:3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
CAS No:1699053-97-8
MF:C10H12BrN3S
MW:286.191379547119
CID:6404661
PubChem ID:107962657
Update Time:2025-10-05

3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
    • 1699053-97-8
    • EN300-1149210
    • Inchi: 1S/C10H12BrN3S/c1-3-7-9(13-14(2)10(7)12)6-4-8(11)15-5-6/h4-5H,3,12H2,1-2H3
    • InChI Key: HQCQRPUXRZFTNB-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CS1)C1C(CC)=C(N)N(C)N=1

Computed Properties

  • Exact Mass: 284.99353g/mol
  • Monoisotopic Mass: 284.99353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 72.1Ų

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Additional information on 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine

Exploring the Potential of 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1699053-97-8)

The compound 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1699053-97-8) is a brominated thiophene derivative with a pyrazole core, attracting significant attention in pharmaceutical and materials science research. Its unique structural features, including the 5-bromothiophene moiety and the 1H-pyrazol-5-amine group, make it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other bioactive molecules.

One of the most searched questions about this compound revolves around its synthetic applications and biological activity. Recent studies suggest that derivatives of 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine may exhibit promising pharmacological properties, particularly in targeting inflammatory pathways. The presence of both bromine and nitrogen-containing heterocycles makes it an attractive scaffold for medicinal chemistry optimization, addressing current demands for novel therapeutic agents.

From a chemical perspective, the electronic properties of 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine are noteworthy. The bromine atom at the 5-position of the thiophene ring significantly influences the compound's reactivity, enabling various cross-coupling reactions that are essential in modern synthetic chemistry. This characteristic aligns with growing interest in transition metal-catalyzed reactions, a hot topic in organic synthesis methodologies.

The solubility characteristics and stability profile of CAS No. 1699053-97-8 make it particularly valuable for formulation scientists. Its moderate lipophilicity, derived from the ethyl and methyl substituents on the pyrazole ring, offers balanced properties for drug delivery system development. These attributes respond to frequent queries about compound optimization for enhanced bioavailability, a critical consideration in pharmaceutical development pipelines.

In material science applications, the 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine structure shows promise for developing organic semiconductors and photovoltaic materials. The conjugated system formed by the thiophene and pyrazole rings, combined with the electron-withdrawing bromine substituent, creates interesting optoelectronic properties. This addresses current research trends in sustainable energy solutions and organic electronics, topics generating substantial search traffic in scientific databases.

Quality control aspects of CAS 1699053-97-8 frequently appear in analytical chemistry discussions. The compound's distinct spectroscopic fingerprints, particularly in NMR and mass spectrometry, provide reliable identification markers. These analytical features meet the increasing demand for robust characterization methods in chemical manufacturing, especially with the pharmaceutical industry's emphasis on quality by design principles.

The safety profile of 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine remains an important consideration for researchers. While not classified as hazardous under standard protocols, proper handling procedures are recommended due to its bromine content. This information responds to common workplace safety queries in laboratory settings, particularly regarding halogenated compound handling.

Market availability of CAS No. 1699053-97-8 has seen steady growth, reflecting its expanding applications. Suppliers typically offer this compound with varying purity grades, from research quantities to bulk supplies, catering to diverse user needs from academic institutions to industrial R&D departments. The pricing trends and supply chain dynamics for such specialized intermediates represent another area of frequent inquiry among potential users.

Future research directions for 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine derivatives may explore their potential in cancer therapeutics and neurological disorders, two of the most searched medical research topics currently. The scaffold's ability to modulate various biological targets while maintaining favorable drug-like properties positions it as a valuable starting point for multiple drug discovery programs.

In conclusion, 3-(5-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1699053-97-8) represents an important chemical entity with broad potential across pharmaceutical and material science applications. Its unique structural features, synthetic versatility, and emerging biological activities make it a compound of significant interest in contemporary research, addressing many current scientific and industrial priorities.

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